Cas no 1780307-20-1 (1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl)-, 1,1-dimethylethyl ester
• CAS No: 1780307-20-1
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5830706
• PubChem ID: 83911559
• Update Time: 2025-05-24

1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl)-, 1,1-dimethylethyl ester
• 1780307-20-1
• Tert-butyl 3-amino-3-(methoxymethyl)pyrrolidine-1-carboxylate
• EN300-1670842

• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-6-5-11(12,7-13)8-15-4/h5-8,12H2,1-4H3
• InChI Key： HVLKPNYTIZDTEC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N)(COC)C1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 295.6±25.0 °C(Predicted)
• pka: 9.11±0.20(Predicted)

Additional information on 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl)-, 1,1-dimethylethyl ester

1-Pyrrolidinecarboxylic Acid, 3-Amino-3-(Methoxymethyl), 1,1-Dimethylethyl Ester (CAS No. 1780307-20-1)

The compound 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl), 1,1-dimethylethyl ester (CAS No. 1780307-20-1) is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

Pyrrolidinecarboxylic acid is a five-membered ring structure with an amino group and a methoxymethyl substituent at the 3-position. The esterification of this acid with 1,1-dimethylethyl alcohol introduces a bulky tert-butyl group, which significantly influences the compound's physical and chemical properties. The tert-butyl ester is commonly used in organic synthesis to protect carboxylic acids during multi-step reactions, ensuring better control over the reaction pathways.

Recent studies have highlighted the potential of pyrrolidine derivatives in drug discovery. For instance, researchers have explored their role as scaffolds for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The presence of an amino group in this compound makes it particularly interesting for peptide synthesis and the development of bioconjugates.

The synthesis of 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl), 1,1-dimethylethyl ester involves a multi-step process that typically begins with the preparation of pyrrolidine intermediates. Key steps include alkylation to introduce the methoxymethyl group and subsequent esterification to form the tert-butyl ester. Optimization of these steps is crucial to achieve high yields and purity levels required for advanced applications.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic reactions where solubility control is essential. Additionally, its stability under mild reaction conditions has been validated in recent studies.

The tert-butyl ester group plays a pivotal role in protecting the carboxylic acid during sensitive reactions. Once the desired transformations are complete, selective hydrolysis can be employed to regenerate the free carboxylic acid or convert it into other functional groups as needed. This versatility has made this compound a valuable intermediate in various synthetic pathways.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly adopting environmentally friendly methods to minimize waste and reduce energy consumption during its production. For example, catalytic hydrogenation techniques have been optimized to enhance reaction efficiency while reducing byproduct formation.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-amino-3-(methoxymethyl), 1,1-dimethylethyl ester (CAS No. 1780307-20-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new applications for pyrrolidine derivatives, this compound is poised to play an even more critical role in advancing scientific innovation.